1-(5-chloro-2-methylphenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine

• Molecular Formula: C18H26ClN3O3S
• Molecular Weight: 399.9g/mol
• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C18H26ClN3O3S/c1-14-3-4-16(19)13-17(14)20-9-11-21(12-10-20)18(23)15-5-7-22(8-6-15)26(2,24)25/h3-4,13,15H,5-12H2,1-2H3
• InChI Key: RUYQEPGCOYZEBV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3CCN(CC3)S(=O)(=O)C

Description

1-(5-chloro-2-methylphenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine is a complex organic compound that features a piperazine ring substituted with a 5-chloro-2-methylphenyl group and a piperidine ring substituted with a methylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-chloro-2-methylphenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine typically involves multi-step organic reactions. One common method includes the reaction of 5-chloro-2-methylphenylamine with piperazine under controlled conditions to form the intermediate [5-chloro-2-methylphenyl]piperazine. This intermediate is then reacted with 1-methylsulfonylpiperidine-4-carboxylic acid chloride in the presence of a base to yield the final product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized